Cas no 89794-64-9 (6-Heptene-1,4-diol)

• Product Name: 6-Heptene-1,4-diol
• CAS No: 89794-64-9
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 588970
• PubChem ID: 13815529
• Update Time: 2025-04-19

6-Heptene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 6-Heptene-1,4-diol
• hept-6-ene-1,4-diol
• DTXSID00550398
• SCHEMBL5868488
• 89794-64-9

• Inchi： 1S/C7H14O2/c1-2-4-7(9)5-3-6-8/h2,7-9H,1,3-6H2
• InChI Key： RPRMJMJEESOAHE-UHFFFAOYSA-N
• SMILES： OC(CC=C)CCCO

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5Ų